N-cyclopropyl-3,4-difluorobenzamide

• IUPAC Name: N-cyclopropyl-3,4-difluorobenzamide
• InChI: InChI=1S/C10H9F2NO/c11-8-4-1-6(5-9(8)12)10(14)13-7-2-3-7/h1,4-5,7H,2-3H2,(H,13,14)
• InChI Key: ROSMKQZUFLSCGM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C10H9F2NO
• Molecular Weight: 197.18 g/mol

Description

N-cyclopropyl-3,4-difluorobenzamide (CFB) is a chemical compound that has been extensively studied for its potential use in scientific research. CFB is a small molecule that can easily penetrate cell membranes, making it a useful tool for investigating cellular processes. In

Mechanism of Action

The mechanism of action of N-cyclopropyl-3,4-difluorobenzamide is not fully understood, but it is thought to act as a modulator of ion channels and enzymes. N-cyclopropyl-3,4-difluorobenzamide has been shown to bind to the TRPV1 channel and inhibit its activity, leading to a decrease in pain sensation. It has also been shown to inhibit the activity of fatty acid amide hydrolase, leading to an increase in endocannabinoid levels.
Biochemical and Physiological Effects
N-cyclopropyl-3,4-difluorobenzamide has been shown to have several biochemical and physiological effects. It has been shown to decrease pain sensation in animal models, making it a potential therapeutic agent for pain management. N-cyclopropyl-3,4-difluorobenzamide has also been shown to have anti-inflammatory properties, which could make it useful for the treatment of inflammatory conditions. Additionally, N-cyclopropyl-3,4-difluorobenzamide has been shown to have anticonvulsant properties, making it a potential treatment for epilepsy.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-3,4-difluorobenzamide has several advantages for use in lab experiments. It is a small molecule that can easily penetrate cell membranes, making it useful for investigating cellular processes. It is also relatively easy to synthesize and can be produced on a large scale. However, N-cyclopropyl-3,4-difluorobenzamide does have some limitations. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, N-cyclopropyl-3,4-difluorobenzamide has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on N-cyclopropyl-3,4-difluorobenzamide. One area of interest is the development of N-cyclopropyl-3,4-difluorobenzamide derivatives with improved solubility and longer half-lives. Additionally, further research is needed to fully understand the mechanism of action of N-cyclopropyl-3,4-difluorobenzamide and its effects on ion channels and enzymes. Finally, N-cyclopropyl-3,4-difluorobenzamide could be investigated as a potential therapeutic agent for pain management, inflammation, and epilepsy.
Conclusion
In conclusion, N-cyclopropyl-3,4-difluorobenzamide is a chemical compound that has been extensively studied for its potential use in scientific research. It has been shown to modulate the activity of ion channels and enzymes, leading to several biochemical and physiological effects. While N-cyclopropyl-3,4-difluorobenzamide has some limitations, it has several advantages for use in lab experiments. Future research on N-cyclopropyl-3,4-difluorobenzamide could lead to the development of new therapeutic agents and a better understanding of cellular processes.

Scientific Research Applications

N-cyclopropyl-3,4-difluorobenzamide has been used in a variety of scientific research applications, including the study of ion channels, neurotransmitters, and enzymes. N-cyclopropyl-3,4-difluorobenzamide has been shown to modulate the activity of several ion channels, including the voltage-gated potassium channel and the TRPV1 channel. It has also been used to study the function of the enzyme fatty acid amide hydrolase, which plays a role in the metabolism of endocannabinoids.

Synthesis routes and methods I

Procedure details

Using cyclopropylamine and 3,4-difluorobenzoic acid in the general procedure for coupling of amines to carboxylic acids, the title compound was obtained (89% yield) as an off-white solid. 1H NMR (400 MHz, DMSO-d6) δ ppm 0.52-0.63 (m, 2H) 0.63-0.74 (m, 2H) 2.83 (tq, J=7.42, 3.98 Hz, 1H) 7.52 (dt, J=10.55, 8.37 Hz, 1H) 7.66-7.75 (m, 1H) 7.85 (ddd, J=11.68, 7.89, 2.15 Hz, 1H) 8.42-8.60 (m, 1H). ESI-MS: m/z 198.1 (M+H)+. mp=104.1-108.4° C.

Synthesis routes and methods II

Procedure details

Using cyclopropylamine and 3,4-difluorobenzoic acid in the general procedure for coupling of amines to carboxylic acids, the title compound was obtained as an off-white solid (89% yield). 1H NMR (400 MHz, DMSO-d6) δ ppm 0.52-0.63 (m, 2H) 0.63-0.74 (m, 2H) 2.83 (tq, J=7.42, 3.98 Hz, 1H) 7.52 (dt, J=10.55, 8.37 Hz, 1H) 7.66-7.75 (m, 1H) 7.85 (ddd, J=11.68, 7.89, 2.15 Hz, 1H) 8.42-8.60 (m, 1H). ESI-MS: m/z 198.1 (M+H)+. mp=104.1-108.4° C.